Cas no 887360-86-3 (1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid)
887360-86-3 structure
Product Name:1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid
CAS No:887360-86-3
MF:C13H7F3N2O2S
MW:312.267091989517
MDL:MFCD07390340
CID:3056420
PubChem ID:7144596
Update Time:2025-04-21
1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
- 1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid
- CS-0240935
- 887360-86-3
- MKB36086
- BBL030788
- VS-10041
- AKOS000313438
- 1-phenyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole-5-carboxylic acid
- 1-phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
- 103-685-5
- STK350734
- IBFRNWNJNFZWRH-UHFFFAOYSA-N
- 1-phenyl-3-(trifluoromethyl)-1H-thieno(2,3-c)pyrazole-5-carboxylic acid
- C13H7F3N2O2S
- EN300-230639
-
- MDL： MFCD07390340
- Inchi： 1S/C13H7F3N2O2S/c14-13(15,16)10-8-6-9(12(19)20)21-11(8)18(17-10)7-4-2-1-3-5-7/h1-6H,(H,19,20)
- InChI Key： IBFRNWNJNFZWRH-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC2C(C(F)(F)F)=NN(C3C=CC=CC=3)C1=2
Computed Properties
- Exact Mass: 312.01803313Da
- Monoisotopic Mass: 312.01803313Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 83.4Ų
1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB500191-250 mg |
1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 250MG |
€154.30 | 2022-03-01 | ||
| abcr | AB500191-1 g |
1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 1g |
€176.40 | 2022-03-01 | ||
| abcr | AB500191-5 g |
1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 5g |
€398.20 | 2022-03-01 | ||
| abcr | AB500191-10 g |
1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 10g |
€642.20 | 2022-03-01 | ||
| abcr | AB500191-25 g |
1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 25g |
€1,108.00 | 2022-03-01 | ||
| Chemenu | CM527936-1g |
1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 97% | 1g |
$144 | 2022-03-01 | |
| Chemenu | CM527936-5g |
1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 97% | 5g |
$431 | 2022-03-01 | |
| Enamine | EN300-230639-1g |
1-phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 95% | 1g |
$284.0 | 2023-09-15 | |
| Enamine | EN300-230639-5g |
1-phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 95% | 5g |
$825.0 | 2023-09-15 | |
| Enamine | EN300-230639-10g |
1-phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid |
887360-86-3 | 95% | 10g |
$1224.0 | 2023-09-15 |
1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:887360-86-3)1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid
Order Number:A1197345
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:33
Price ($):392.0
Email:sales@amadischem.com
1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
887360-86-3 (1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid) Related Products
- 326618-92-2(1-(4-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic acid)
- 296262-43-6(3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid ethyl ester)
- 328028-97-3(1-(2-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid)
- 24086-27-9(3-Methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid)
- 565171-07-5(1-(3-Chlorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic acid)
- 25252-46-4(1,3-Dimethyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid)
- 24086-28-0(Methyl 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylate)
- 338982-15-3(1-Methyl-3-(Trifluoromethyl)-1h-Thieno2,3-CPyrazole-5-Carboxylic Acid)
- 325721-14-0(1-(4-Fluorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid)
- 24086-34-8(1,3-diphenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:887360-86-3)1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid
Purity:99%
Quantity:5g
Price ($):392.0